Cas no 1352947-66-0 (1-Methyl-3-6-(methylsulfinyl)hexylimidazolium p-Toluenesulfonate)

• Product name: 1-Methyl-3-6-(methylsulfinyl)hexylimidazolium p-Toluenesulfonate
• CAS No: 1352947-66-0
• MF: C₁₁H₂₁N₂OS^.C₇H₇O₃S-
• MW: 400.55592
• MDL: MFCD27976828
• CID: 866726
• PubChem ID: 172088958

1-Methyl-3-6-(methylsulfinyl)hexylimidazolium p-Toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-[6-(Methylsulfinyl)hexyl]iMidazoliuM p-Toluenesulfonate
• 1-Methyl-3-[6-(methylsulfinyl)hexyl]imidazolium <i>p<
• i>-Toluenesulfonate
• 1-Methyl-3-[6-(methylsulfinyl)hexyl]imidazoliump-Toluenesulfonate
• 1352947-66-0
• 4-methylbenzenesulfonate;1-methyl-3-(6-methylsulfinylhexyl)imidazol-1-ium
• 3-(6-methanesulfinylhexyl)-1-methylimidazol-1-ium tosylate
• T71734
• MFCD27976828
• M2274
• SCHEMBL16968733
• 1-Methyl-3-6-(methylsulfinyl)hexylimidazolium p-Toluenesulfonate

• MDL： MFCD27976828
• Inchi： InChI=1S/C11H21N2OS.C7H8O3S/c1-12-8-9-13(11-12)7-5-3-4-6-10-15(2)14;1-6-2-4-7(5-3-6)11(8,9)10/h8-9,11H,3-7,10H2,1-2H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： YITFXJWLFMQQRC-UHFFFAOYSA-M
• SMILES： C[N+]1=CN(CCCCCCS(=O)C)C=C1.CC1=CC=C(C=C1)S(=O)(=O)[O-]

Computed Properties

• Exact Mass: 400.14904973g/mol
• Monoisotopic Mass: 400.14904973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 392
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų

1-Methyl-3-6-(methylsulfinyl)hexylimidazolium p-Toluenesulfonate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds